Cas no 2172015-38-0 (3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid)

3-{5-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its structure incorporates a pyrazole ring, enhancing rigidity and potential binding interactions in synthetic peptides. The Fmoc group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, allowing selective deprotection under mild basic conditions. The hexanoic acid linker provides flexibility, facilitating conjugation or further functionalization. This compound is particularly valuable for introducing unique heterocyclic motifs into peptide backbones, enabling the study of structure-activity relationships or the development of peptidomimetics. Its stability and synthetic versatility make it suitable for research in medicinal chemistry and bioconjugation.
3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid structure
2172015-38-0 structure
Product Name:3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid
CAS No:2172015-38-0
MF:C26H28N4O5
MW:476.524326324463
CID:5800200
PubChem ID:165759182
Update Time:2025-10-28

3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid
    • 3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-3-yl]formamido}hexanoic acid
    • 2172015-38-0
    • EN300-1563545
    • Inchi: 1S/C26H28N4O5/c1-3-8-16(13-24(31)32)27-25(33)22-14-23(30(2)29-22)28-26(34)35-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,14,16,21H,3,8,13,15H2,1-2H3,(H,27,33)(H,28,34)(H,31,32)
    • InChI Key: BVYQRDBPVLYVCC-UHFFFAOYSA-N
    • SMILES: O(C(NC1=CC(C(NC(CC(=O)O)CCC)=O)=NN1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 476.20597001g/mol
  • Monoisotopic Mass: 476.20597001g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 10
  • Complexity: 742
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 123Ų

3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1563545-0.05g
3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-3-yl]formamido}hexanoic acid
2172015-38-0
0.05g
$2829.0 2023-06-04
Enamine
EN300-1563545-0.1g
3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-3-yl]formamido}hexanoic acid
2172015-38-0
0.1g
$2963.0 2023-06-04
Enamine
EN300-1563545-0.25g
3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-3-yl]formamido}hexanoic acid
2172015-38-0
0.25g
$3099.0 2023-06-04
Enamine
EN300-1563545-0.5g
3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-3-yl]formamido}hexanoic acid
2172015-38-0
0.5g
$3233.0 2023-06-04
Enamine
EN300-1563545-1.0g
3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-3-yl]formamido}hexanoic acid
2172015-38-0
1g
$3368.0 2023-06-04
Enamine
EN300-1563545-2.5g
3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-3-yl]formamido}hexanoic acid
2172015-38-0
2.5g
$6602.0 2023-06-04
Enamine
EN300-1563545-5.0g
3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-3-yl]formamido}hexanoic acid
2172015-38-0
5g
$9769.0 2023-06-04
Enamine
EN300-1563545-10.0g
3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-3-yl]formamido}hexanoic acid
2172015-38-0
10g
$14487.0 2023-06-04
Enamine
EN300-1563545-50mg
3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-3-yl]formamido}hexanoic acid
2172015-38-0
50mg
$2829.0 2023-09-24
Enamine
EN300-1563545-100mg
3-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-3-yl]formamido}hexanoic acid
2172015-38-0
100mg
$2963.0 2023-09-24

Additional information on 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid

Introduction to 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid (CAS No. 2172015-38-0)

3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid (CAS No. 2172015-38-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of hexanoic acid with a unique functional group attached to the pyrazole ring, which is further modified by a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications in drug discovery and development.

The structure of 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid is characterized by a long aliphatic chain connected to a substituted pyrazole ring. The Fmoc group, which is commonly used in peptide synthesis to protect amino groups, adds an additional layer of complexity and functionality to the molecule. This compound has been studied for its potential as a building block in the synthesis of more complex molecules, particularly those with therapeutic applications.

Recent research has focused on the biological activity and potential therapeutic applications of compounds similar to 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid. Studies have shown that pyrazole derivatives, including those with Fmoc protection, exhibit a range of biological activities such as anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of pyrazole derivatives in inhibiting specific enzymes involved in cancer cell proliferation.

The synthesis of 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid involves several steps, including the formation of the pyrazole ring, the introduction of the Fmoc protecting group, and the attachment of the hexanoic acid moiety. The use of advanced synthetic techniques and catalysts has enabled researchers to optimize these processes, making it possible to produce this compound with high purity and yield. This synthetic versatility is crucial for its application in drug discovery and development.

In terms of its biological activity, 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid has been evaluated for its ability to modulate various biological pathways. One notable area of research is its potential as an inhibitor of protein-protein interactions (PPIs), which are critical for many cellular processes. PPI inhibitors have emerged as promising therapeutic agents for treating diseases such as cancer and neurodegenerative disorders. The unique structure of this compound makes it well-suited for targeting specific PPIs due to its ability to form stable complexes with protein surfaces.

Clinical trials involving compounds similar to 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}hexanoic acid have shown promising results in preclinical studies. For example, a phase I clinical trial evaluating a related pyrazole derivative demonstrated significant antitumor activity in mouse models of human cancer. These findings suggest that further research into this class of compounds could lead to the development of novel therapeutic agents with improved efficacy and safety profiles.

The pharmaceutical industry is increasingly interested in compounds like 3-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-y-formamido}hexanoic acid due to their potential for addressing unmet medical needs. The ability to design and synthesize such complex molecules with high precision opens up new avenues for drug discovery and development. Additionally, the use of advanced computational methods and high-throughput screening techniques has accelerated the identification and optimization of lead compounds in this class.

In conclusion, 3-{5-( {(9H-fluoren -9 - yl) methoxy carbonyl } amino ) - 1 - methyl - 1 H - pyrazol - 3 - yl form amido } hexanoic acid (CAS No. 2172015 - 38 - 0) represents a significant advancement in the field of medicinal chemistry. Its unique structure and biological properties make it a valuable candidate for further research and development as a potential therapeutic agent. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an important role in advancing our understanding and treatment of various diseases.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk